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Get Quote

The following table summarizes the solubility data and standard preparation methods for a 100 mM stock

solution in DMSO [1] [2] [3].

Parameter Details

Molecular Weight 610.63 g/mol [1] [2] [3]

CAS Number 1643913-93-2 [1] [3] [4]

Purity ≥98% [1]

Solubility in DMSO 100 mg/mL (∼163.8 mM) [1] [2] [3]

Stock Solution 100 mM in DMSO [3]

Water Solubility Insoluble [2] [3]

Ethanol Solubility 100 mg/mL (163.8 mM) [1]

Recommended Protocol: Preparing a 10 mM DMSO Stock Solution

This is a common stock concentration used for further dilution in cell-based assays [3].
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Calculate Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required mass:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight (g/mol)
Mass = (0.010 mol/L) × (0.001 L) × (610.63 g/mol) = 6.11 mg

Weigh Compound: Accurately weigh out 6.11 mg of Padnarsertib powder.
Dissolve in DMSO: Transfer the powder to a volumetric vial and add 1 mL of pure, anhydrous

DMSO.
Mix Thoroughly: Vortex or sonicate the mixture until the solid is completely dissolved, resulting in a

clear solution.
Aliquot and Store: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C or -80°C for long-term stability [1] [3].

Critical Handling & Storage Information

Research Use Only: Padnarsertib is for research purposes and not for human use [1] [3].

DMSO Quality: Use fresh, anhydrous DMSO. DMSO is hygroscopic (absorbs water from the air),
which can reduce solubility over time [2] [3].

Storage Conditions:
Powder: Store at -20°C for 3 years or at 4°C for 2 years [1].

Solution in DMSO: Store at -80°C for 6 months to 2 years, or at -20°C for 1 month [1] [3].

In Vivo Dosing Formulations

For animal studies, Padnarsertib is not administered in pure DMSO. The following table outlines two

validated formulations for creating dosing suspensions, both derived from a concentrated DMSO stock

solution [1] [2] [3].

Formulation Composition
Final
Concentration

Preparation Notes

Formulation 1
[1] [2]

10% DMSO + 40%

PEG300 + 5% Tween-80 +
45% Saline

2.08 mg/mL

(3.41 mM)

Sequential addition of solvents is

critical. Results in a homogeneous
suspension [1] [2].

Formulation 2
[1]

10% DMSO + 90% (20%
SBE-β-CD in Saline)

2.08 mg/mL
(3.41 mM)

Sequential addition of solvents.
Results in a homogeneous

suspension [1].
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Protocol: Preparing an In Vivo Dosing Suspension

The workflow below illustrates the preparation of Formulation 1 [1]:

Prepare 20.8 mg/mL DMSO Stock

Add 100 µL stock to 400 µL PEG300

Mix evenly until clear

Add 50 µL Tween-80

Mix evenly until clear

Add 450 µL Saline

Final Volume: 1 mL
Final Conc: 2.08 mg/mL

Click to download full resolution via product page

Preparation Notes:

Sequential Addition: Always add co-solvents in the specified order (DMSO → PEG300 → Tween-80

→ Saline) for proper formulation [1] [2].
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Mixing: Ensure the solution is mixed evenly and is clear (or a homogeneous suspension) at each

step before adding the next component [2].
Stability: Freshly prepared dosing suspensions should be used immediately for optimal results in

animal experiments [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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reconstitution-dmso-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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